Cas no 871332-85-3 (3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid)
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid is a boronic acid derivative featuring a cyclohexylaminocarbonyl substituent and a nitro group on the phenyl ring. This compound is primarily utilized in organic synthesis and cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its stable boronic acid functionality. The nitro group enhances reactivity in subsequent transformations, while the cyclohexylaminocarbonyl moiety may influence solubility and steric properties. Its well-defined structure makes it suitable for applications in medicinal chemistry and materials science, particularly in the development of bioactive molecules or functionalized polymers. The compound’s purity and stability under standard conditions ensure reliable performance in synthetic workflows.
871332-85-3 structure
Product Name:3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid
CAS No:871332-85-3
MF:C13H17BN2O5
MW:292.095483541489
MDL:MFCD07783877
CID:719322
PubChem ID:44886941
Update Time:2025-06-07
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Cyclohexylcarbamoyl)-5-nitrophenylboronic acid
- 3-Cyclohexylcarbamoyl-5-nitrobenzeneboronic acid
- [3-(cyclohexylcarbamoyl)-5-nitrophenyl]boronic acid
- 3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid
- Boronic acid,B-[3-[(cyclohexylamino)carbonyl]-5-nitrophenyl]-
- DTXSID30661229
- CS-0174236
- DB-021704
- WJB33285
- (3-(Cyclohexylcarbamoyl)-5-nitrophenyl)boronic acid
- AKOS015840908
- BS-24155
- MFCD07783877
- 871332-85-3
-
- MDL: MFCD07783877
- Inchi: 1S/C13H17BN2O5/c17-13(15-11-4-2-1-3-5-11)9-6-10(14(18)19)8-12(7-9)16(20)21/h6-8,11,18-19H,1-5H2,(H,15,17)
- InChI Key: QWXJHAUEXFJACW-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])NC1CCCCC1
Computed Properties
- Exact Mass: 292.12300
- Monoisotopic Mass: 292.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115A^2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.583
- PSA: 115.38000
- LogP: 1.25120
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C991693-100mg |
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid |
871332-85-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C991693-250mg |
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid |
871332-85-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C991693-500mg |
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid |
871332-85-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C991693-1g |
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid |
871332-85-3 | 1g |
$98.00 | 2023-05-18 | ||
| abcr | AB270953-1 g |
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid; 97% |
871332-85-3 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB270953-5 g |
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid; 97% |
871332-85-3 | 5g |
€348.00 | 2023-04-26 | ||
| abcr | AB270953-25 g |
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid; 97% |
871332-85-3 | 25g |
€1198.00 | 2023-04-26 | ||
| Chemenu | CM217744-25g |
(3-(Cyclohexylcarbamoyl)-5-nitrophenyl)boronic acid |
871332-85-3 | 95% | 25g |
$*** | 2023-05-29 | |
| Alichem | A019119368-25g |
(3-(Cyclohexylcarbamoyl)-5-nitrophenyl)boronic acid |
871332-85-3 | 95% | 25g |
$998.00 | 2023-08-31 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53176-250mg |
3-Cyclohexylcarbamoyl-5-nitrobenzeneboronic acid, 97% |
871332-85-3 | 97% | 250mg |
¥2114.00 | 2023-02-15 |
3-(Cyclohexylaminocarbonyl)-5-nitrophenylboronic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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